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Compound of Interest

Compound Name:
N-Benzyl-N,N-dibutylbutan-1-

aminium iodide

CAS No.: 60754-76-9

Cat. No.: B1591314

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Benzyltributylammonium iodide, a quaternary ammonium salt, is a versatile phase transfer

catalyst pivotal in numerous organic syntheses. Its ability to facilitate reactions between

reactants in different phases makes it an invaluable tool in the development of novel chemical

entities. However, its utility is matched by a significant hazard profile that necessitates a

thorough understanding and strict adherence to safety protocols. This guide provides a

comprehensive overview of the safety data for Benzyltributylammonium iodide, offering insights

into its properties, hazards, and the requisite handling procedures to ensure a safe laboratory

environment.

Chemical Identity and Physicochemical
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Understanding the fundamental properties of a chemical is the cornerstone of safe handling.

Benzyltributylammonium iodide is a solid, typically appearing as a white to slightly yellowish-

white crystalline powder.[1] Its solubility profile is a key determinant of its behavior in a

laboratory setting; it is soluble in methanol but has low solubility in water.[1]

Property Value Source(s)

CAS Number 60754-76-9 [2][3]

Molecular Formula C₁₉H₃₄IN [2]

Molecular Weight 403.38 g/mol [3]

Appearance
White to slightly yellowish-

white crystalline powder
[1]

Melting Point 140-146 °C [1]

Solubility
Soluble in methanol, almost

insoluble in water
[1]

Toxicological Profile and Hazard Identification
Benzyltributylammonium iodide presents a significant health hazard, primarily through ingestion

and contact with skin and eyes. It is classified as toxic if swallowed, and causes skin irritation

and serious eye irritation.[2] Furthermore, inhalation of the dust may lead to respiratory

irritation.[2]

While a specific oral Lethal Dose (LD50) for Benzyltributylammonium iodide is not readily

available, data for the structurally similar compound, Tetrabutylammonium iodide, shows an

oral LD50 of 1,990 mg/kg in rats, indicating a degree of toxicity upon ingestion. As a class of

compounds, quaternary ammonium salts can cause a range of health effects from mild skin

and respiratory irritation to more severe consequences depending on the concentration and

duration of exposure.[4]

GHS Hazard Statements:

H301: Toxic if swallowed
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H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

Safe Handling and Personal Protective Equipment
(PPE)
The causality behind the stringent handling requirements for Benzyltributylammonium iodide is

directly linked to its toxicological profile. The primary routes of exposure are inhalation of dust,

skin and eye contact, and ingestion. Therefore, a multi-layered approach to protection is

essential.

Engineering Controls
Ventilation: Work with Benzyltributylammonium iodide should be conducted in a well-

ventilated area, preferably within a chemical fume hood to minimize the inhalation of dust

particles.

Personal Protective Equipment (PPE)
A self-validating system of personal protection involves the correct selection and use of PPE:

Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent contact

with the eyes, which can lead to serious irritation.

Skin Protection: Chemical-resistant gloves (e.g., nitrile) must be worn to prevent skin

irritation. A lab coat or other protective clothing is also required to protect exposed skin.

Respiratory Protection: If working outside of a fume hood or if dust generation is likely, a

NIOSH-approved respirator is necessary.

Emergency Procedures: A Step-by-Step Response
In the event of accidental exposure or a spill, a rapid and informed response is critical to

mitigate harm.
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First Aid Measures
If Swallowed: Immediately call a poison control center or doctor.[2] Do not induce vomiting.

If on Skin: Remove contaminated clothing and wash the affected area thoroughly with soap

and water.

If in Eyes: Rinse cautiously with water for several minutes.[2] Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. If

respiratory symptoms develop, seek medical attention.

Accidental Release Measures
A spill of Benzyltributylammonium iodide should be treated as a hazardous event. The following

workflow outlines the necessary steps for a safe and effective cleanup.

Caption: Workflow for responding to a Benzyltributylammonium iodide spill.

Storage and Disposal
Proper storage and disposal are critical to maintaining a safe laboratory environment and

preventing environmental contamination.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from strong oxidizing and reducing agents.[4] Quaternary ammonium salts are

generally incompatible with these substances.[4]

Disposal
Dispose of Benzyltributylammonium iodide and any contaminated materials as hazardous

waste in accordance with local, state, and federal regulations.

Do not allow the material to enter drains or waterways. Quaternary ammonium compounds

can be toxic to aquatic life.[5]
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Environmental Hazards
As a class, quaternary ammonium compounds can exhibit high toxicity to aquatic organisms.[5]

They can bind to soil and sediment, which may reduce their immediate bioavailability to some

aquatic life, but they can also accumulate in certain organisms.[5] Therefore, preventing the

release of Benzyltributylammonium iodide into the environment is a critical responsibility.

Conclusion
Benzyltributylammonium iodide is a powerful catalytic tool for chemical innovation. However, its

potential for harm necessitates a culture of safety built on a foundation of knowledge and

preparedness. By understanding its properties, recognizing its hazards, and diligently applying

the correct handling, storage, and emergency procedures, researchers can harness its

synthetic utility while ensuring the safety of themselves, their colleagues, and the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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